4-chloro-N-[1-(furan-2-yl)ethyl]aniline

• Molecular Formula: C12H12ClNO
• Molecular Weight: 221.68 g/mol
• IUPAC Name: 4-chloro-N-[1-(furan-2-yl)ethyl]aniline
• InChI: InChI=1S/C12H12ClNO/c1-9(12-3-2-8-15-12)14-11-6-4-10(13)5-7-11/h2-9,14H,1H3
• InChI Key: CHUGGCNRWCTFHW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CO1)NC2=CC=C(C=C2)Cl

Description

4-Chloro-N-[1-(furan-2-yl)ethyl]aniline is a secondary amine featuring a 4-chloroaniline backbone substituted with a 1-(furan-2-yl)ethyl group at the nitrogen atom. Its molecular formula is C₁₁H₁₀ClNO, with a molecular weight of 205.64 g/mol. Structurally, the compound combines an electron-withdrawing chlorine atom on the aromatic ring with a furan heterocycle, which contributes to its electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-N-[1-(furan-2-yl)ethyl]aniline typically involves the reaction of 4-chloroaniline with 2-acetylfuran under acidic or basic conditions. The reaction proceeds through the formation of an imine intermediate, which is subsequently reduced to yield the desired product. Common reagents used in this synthesis include hydrochloric acid or sodium hydroxide as catalysts, and reducing agents such as sodium borohydride.

Industrial Production Methods

Industrial production of 4-chloro-N-[1-(furan-2-yl)ethyl]aniline may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

4-chloro-N-[1-(furan-2-yl)ethyl]aniline undergoes various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2,3-dione derivatives.

Reduction: The nitro group in the aniline moiety can be reduced to an amine.

Substitution: The chloro group can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide are commonly used.

Reduction: Sodium borohydride or hydrogen gas in the presence of a palladium catalyst can be employed.

Substitution: Nucleophilic substitution reactions often use reagents like sodium amide or thiourea.

Major Products

Oxidation: Furan-2,3-dione derivatives.

Reduction: 4-chloro-N-[1-(furan-2-yl)ethyl]amine.

Substitution: Various substituted aniline derivatives depending on the nucleophile used.

Scientific Research Applications

Based on the search results, here's what is known about the applications of compounds similar to "4-chloro-N-[1-(furan-2-yl)ethyl]aniline":

General Information

• "3-chloro-N-[1-(furan-2-yl)ethyl]aniline is an organic compound characterized by the presence of a chloro group attached to a nitrogen atom, which is further connected to a furan-2-yl ethyl group and an aniline moiety". It combines the features of aromatic amines and heterocyclic compounds.
• The compound is notable for its potential utility in medicinal and synthetic organic chemistry because of its unique functional groups.
• Its biological activity is attributed to its ability to interact with specific molecular targets within biological systems. Compounds containing both furan and aniline structures have been investigated for their pharmacological properties.

Potential Applications

• Drug Discovery and Development: The unique structural features of 3-chloro-N-[1-(furan-2-yl)ethyl]aniline make it a candidate for further exploration in drug discovery and development.
• Medicinal Chemistry: Potential utility in medicinal chemistry due to its unique functional groups.
• Synthetic Organic Chemistry: Also has potential utility in synthetic organic chemistry due to its unique functional groups.

Interaction Studies

• Interaction studies could focus on its binding affinity to biological targets such as enzymes or receptors. Techniques such as enzyme kinetics, cellular assays, and structural biology can be used. These studies are crucial for understanding the potential therapeutic uses and mechanisms of action.

Anticancer Properties

• Some studies indicate that furan-containing compounds can inhibit cancer cell proliferation through various mechanisms, including enzyme.

** 유사한 화합물 (Similar Compounds)**

• 3-chloro-N-(1-(furan-2-yl)propyl)aniline, N-(1-(furan-2-yl)ethyl)-4-methylbenzenesulfonamide, and 2-chloro-N-(1-(furan-2-yl)ethyl)aniline. The uniqueness of 3-chloro-N-[1-(furan-2-yl)ethyl]aniline lies in its specific combination of functional groups, which may confer distinct chemical reactivity and biological properties compared to similar compounds.

** 항균 및 항산화 활성 (Antimicrobial and Antioxidant Activities)**

• A series of novel 2,5-disubstituted-1,3,4-oxadiazole derivatives were synthesized and screened for their antimicrobial and antioxidant activities .

Mechanism of Action

The mechanism of action of 4-chloro-N-[1-(furan-2-yl)ethyl]aniline involves its interaction with specific molecular targets. For instance, in biological systems, it may bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 4-chloro-N-[1-(furan-2-yl)ethyl]aniline with structurally related compounds, focusing on substituent effects, spectroscopic data, and crystallographic properties.

4-Chloro-N-(1-(pyridin-2-yl)ethyl)aniline (Lb)

• Structure : Replaces the furan ring with a pyridine moiety.
• Molecular Weight : 247.72 g/mol.
• Synthesis : Synthesized via NaBH₄ reduction of the imine precursor (La).
• Spectroscopy :
  • IR : N-H stretch at 3264 cm⁻¹ , C-Cl vibration at 741 cm⁻¹ .
  • ¹H NMR : Quartet at δ 4.57 ppm for the CH₃ group adjacent to N.
• Crystallography: Monoclinic system (space group P21/c). Bond lengths: N1-C4 = 1.38 Å, N1-C5 = 1.45 Å. Dihedral angle between pyridine and benzene rings: 63.0°, indicating moderate planarity disruption.
• Key Differences : The pyridine substituent enhances polarity and hydrogen-bonding capacity compared to furan, leading to stronger intermolecular interactions (e.g., N-H···N and C-H···Cl) in the crystal lattice.

3-Chloro- and 4-Chloro-N-[1-(1H-pyrrol-2-yl)ethylidene]aniline (Isomers)

• Structure : Imine analogs (C=N) with pyrrole instead of furan.
• Molecular Weight : 218.68 g/mol.
• Crystallography: Dihedral angles between pyrrole and benzene rings: 75.65° (3-chloro) vs. 86.56° (4-chloro). The 3-chloro isomer exhibits partial proton disorder at the imino N, absent in the 4-chloro analog.
• Key Differences : The imine group (vs. amine) eliminates N-H bonding, reducing solubility in protic solvents. The pyrrole ring’s electron-rich nature may enhance π-π stacking interactions compared to furan.

4-Chloro-N-(2,5-dimethylhexan-2-yl)aniline

• Structure : Aliphatic 2,5-dimethylhexan-2-yl substituent.
• Molecular Weight : 253.79 g/mol.
• Spectroscopy :
  • IR : N-H stretch at 3418 cm⁻¹ , C-Cl at 813 cm⁻¹ .
• Key Differences: The bulky alkyl chain increases hydrophobicity, making this compound more soluble in nonpolar solvents than furan- or pyridine-containing analogs.

2-Bromo-N-[1-(furan-2-yl)ethyl]aniline

• Structure : Bromine replaces chlorine at the 2-position of the aniline ring.
• Molecular Weight : 250.11 g/mol.
• Applications : Used as a pharmaceutical intermediate.

Key Findings

Electronic Effects : Pyridine and furan substituents modulate electron density at the aniline nitrogen, affecting basicity and reactivity. Pyridine’s electron-withdrawing nature may reduce nucleophilicity compared to furan.

Solubility: Bulky alkyl or nonpolar aryl groups (e.g., 2,5-dimethylhexan-2-yl) enhance hydrophobicity, while heterocycles like pyridine improve solubility in polar solvents.

Crystal Packing : Hydrogen-bonding interactions (N-H···N, C-H···Cl) dominate in pyridine-containing analogs, whereas furan derivatives may rely on weaker van der Waals forces.

Synthetic Flexibility : Reductive amination is a versatile route for secondary anilines, adaptable to diverse aryl/alkyl substituents.

Biological Activity

4-Chloro-N-[1-(furan-2-yl)ethyl]aniline is a compound of significant interest in medicinal chemistry due to its unique structural features, which include a chloro group, an aniline moiety, and a furan ring. This combination suggests potential interactions with various biological targets, making it a candidate for therapeutic applications. This article explores the biological activity of this compound, including its mechanisms of action, structure-activity relationships (SAR), and potential therapeutic applications.

Chemical Structure

The chemical structure of 4-chloro-N-[1-(furan-2-yl)ethyl]aniline can be represented as:

$$\text{C}_{11}\text{H}_{12}\text{ClN}\text{O}$$

This structure highlights the presence of a chloro substituent on the aniline nitrogen and a furan-derived ethyl group.

The biological activity of 4-chloro-N-[1-(furan-2-yl)ethyl]aniline is primarily attributed to its ability to interact with specific molecular targets within biological systems. Compounds containing both furan and aniline structures have been shown to exhibit various pharmacological properties, including:

• Enzyme Inhibition : The chloro group may enhance binding affinity to specific enzymes, leading to inhibition of metabolic pathways .
• Receptor Modulation : The furan ring can facilitate interactions with receptor sites, potentially influencing signaling pathways.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of 4-chloro-N-[1-(furan-2-yl)ethyl]aniline. Early studies suggest that modifications in the aniline or furan components can significantly impact potency and selectivity. For example:

• Chloro Group : The presence of the chloro group has been associated with increased antibacterial activity against various pathogens, including Staphylococcus aureus and Escherichia coli .
• Furan Ring Variations : Alterations in the furan substituents have shown varying effects on cytotoxicity and receptor binding affinities.

Antimicrobial Activity

A study evaluating the antimicrobial properties of similar compounds demonstrated that derivatives bearing furan and aniline functionalities exhibited significant antibacterial effects. For example, compounds with structural similarities to 4-chloro-N-[1-(furan-2-yl)ethyl]aniline showed inhibition zones ranging from 12 mm to 15 mm against common bacterial strains .

Antiproliferative Effects

Research on structurally related compounds has indicated potential antiproliferative effects in cancer cell lines. For instance, ethanoanthracene derivatives demonstrated IC50 values in the range of 0.17–2.69 µM against chronic lymphocytic leukemia (CLL) cell lines, suggesting that modifications similar to those in 4-chloro-N-[1-(furan-2-yl)ethyl]aniline could yield promising anticancer agents .

Table: Summary of Biological Activities

Activity Type	Target Organism/Cell Line	IC50/Zone of Inhibition	Reference
Antibacterial	Staphylococcus aureus	12–15 mm
Antiproliferative	CLL Cell Lines	0.17–2.69 µM
Enzyme Inhibition	Various Enzymes	Not specified